2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H15N3O3S/c1-11-6-8-12(9-7-11)17-16(20)10-15-18-13-4-2-3-5-14(13)23(21,22)19-15/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key: BBKQYPFNXRYGHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamide, also known as 2-Methyl-4-phenyl-1,3-dithiacyclohexane-2,4-dione, is a synthetic compound that has been studied for its potential applications in scientific research. It is a derivative of the benzothiadiazines, which are a class of heterocyclic compounds that have been studied for their potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione is not yet fully understood. However, it is believed that the compound binds to certain proteins and enzymes, which then modulate their activity. In addition, it has been suggested that 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione may interact with DNA and RNA, modulating their structure and function.
Biochemical and Physiological Effects
2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione has been studied for its potential biochemical and physiological effects. Studies have shown that the compound has the ability to modulate the activity of certain proteins and enzymes, as well as to interact with DNA and RNA. In addition, it has been shown to have antioxidant activity, which may be beneficial for the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable at room temperature. In addition, it is non-toxic and has a low cost. However, it is not soluble in water, which may limit its use in certain experiments.

Future Directions

The potential future directions for 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione include its use in the development of new drugs and therapies, as well as its use in the study of the structure and function of proteins and enzymes. In addition, it may be useful in the study of the effects of drugs on cells and tissues, as well as in the study of the pharmacological properties of drugs. Furthermore, it may be useful in the development of new materials and in the study of the biochemical and physiological effects of compounds. Finally, it may be useful for the study of the structure and function of DNA.

Synthesis Methods

2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione can be synthesized through a two-step process. The first step involves the reaction of 4-methylphenyl acetic acid and 1,3-dithiacyclohexane in the presence of a strong acid, such as hydrochloric acid. This reaction results in the formation of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione. The second step involves the oxidation of the 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione with potassium permanganate in order to form the desired product.

Scientific Research Applications

2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-methylphenyl)acetamidehenyl-1,3-dithiacyclohexane-2,4-dione has been studied for its potential applications in scientific research. It has been used as a tool for the study of the structure and function of proteins and enzymes, as well as for the study of the structure and function of DNA. It has also been used to study the effects of drugs on cells and tissues, as well as for the study of the pharmacological properties of drugs.